DEHYDROACETIC ACID

• CAS No.: 16807-48-0
• Product Name: DEHYDROACETIC ACID
• Molecular Formula: C2H3FN2O5
• Molecular Weight: 168.15 g/mol
• IUPAC Name: 3-acetyl-6-methylpyran-2,4-dione
• Standard InChI: InChI=1S/C8H8O4/c1-4-3-6(10)7(5(2)9)8(11)12-4/h3,7H,1-2H3
• Standard InChIKey: PGRHXDWITVMQBC-UHFFFAOYSA-N
• SMILES: CC1=CC(=O)C(C(=O)O1)C(=O)C
• Canonical SMILES: CC1=CC(=O)C(C(=O)O1)C(=O)C
• Boiling Point: 270.0 °C; 269.9 °C @ 760 MM HG
• Colorform: NEEDLES FROM WATER, RHOMBIC NEEDLES OR PRISMS FROM ALCOHOL; WHITE TO CREAM CRYSTALLINE POWDER; COLORLESS POWDER; Colorless crystals
• Flash Point: 157 °C; 315 °F (OPEN CUP)
• Melting Point: 109.0 °C; 109-111 °C (SUBLIMES)
• Description: Dehydroacetic acid is a pyran-2,4-dione substituted at position 3 by an acetyl group and at position 6 by a methyl group. A fungicide and bactericide it is used primarily in processed fruit and vegetables. It has a role as a fungicide, an antibacterial agent and a plasticiser. It is a pyran-2,4-dione and a ketone.
• Shelf Life: MODERATELY VOLATILE IN STEAM
• Solubility: (WT/WT) 22% IN ACETONE, 18% IN BENZENE, 5% IN METHANOL, 3% IN USP ETHANOL, 3% IN CARBON TETRACHLORIDE, 5% IN ETHER, 0.7% IN N-HEPTANE, LESS THAN 0.1% IN GLYCEROL, 1.6% IN OLIVE OIL, 1.7% IN PROPYLENE GLYCOL, LESS THAN 0.1% IN WATER AT 25 °C; SOL IN ALKALIES; water solubility = 690 mg/l @ 25 °C
• Synonyms: dehydroacetic acid; dehydroacetic acid ion (1-); dehydroacetic acid, potassium ion (1-); dehydroacetic acid, sodium ion (1-); dehydroacetic acid, sodium monohydrate ion (1-); dehydroacetic acid, zinc ion (1-); DHA-S; DHAS; dihydroxyacetone sulfate; sodium dehydroacetate
• Vapor Density: 5.8 (AIR= 1)
• Vapor Pressure: 0.00 mmHg; 1.9 MM HG AT 100 °C
• PubChem Compound: 122903
• Last Modified: Nov 11 2021